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Compound of Interest

Compound Name: 3-O-Methyl-d-glucose

Cat. No.: B087179 Get Quote

Essential safety and logistical information for the proper handling and disposal of 3-O-Methyl-
d-glucose, ensuring the integrity of your research and the safety of laboratory personnel.

This guide provides procedural, step-by-step guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 3-O-Methyl-d-
glucose. By adhering to these protocols, you can minimize risks and ensure a secure

laboratory environment.

Key Physical and Chemical Properties
A summary of the key quantitative data for 3-O-Methyl-d-glucose is provided in the table

below for easy reference.

Property Value

Molecular Weight 194.18 g/mol

Melting Point 167-169 °C

Solubility in Water 50 mg/mL

Appearance White to off-white crystalline powder

Purity ≥98%
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Personal Protective Equipment (PPE)
When handling 3-O-Methyl-d-glucose, particularly in its powdered form, appropriate personal

protective equipment is essential to prevent inhalation and contact.

Recommended PPE:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.

Respiratory Protection: For operations that may generate dust, a dust mask (NIOSH-

approved N95 or equivalent) should be worn.

Protective Clothing: A standard laboratory coat should be worn.

Operational Plan: From Receipt to Reconstitution
A systematic approach to handling 3-O-Methyl-d-glucose from the moment it arrives in the

laboratory to its use in experiments is critical for safety and efficiency.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is between 2-8°C.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard information.

Handling and Reconstitution Protocol
Note: 3-O-Methyl-d-glucose is considered a non-hazardous substance. However, standard

laboratory best practices should always be followed.

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize the potential for dust inhalation.
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Weighing: Carefully weigh the desired amount of the powdered 3-O-Methyl-d-glucose.

Avoid creating dust clouds.

Reconstitution:

To reconstitute the lyophilized powder, add the desired volume of solvent (e.g., sterile

water) to the vial.

Gently swirl or vortex the vial to ensure complete dissolution. For materials that are difficult

to dissolve, sonication may be used.

If any particulates remain, the solution can be gently agitated at room temperature for an

extended period.

Preparation Handling

Post-Handling
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Dispose of Waste
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Workflow for handling 3-O-Methyl-d-glucose.

Disposal Plan
As 3-O-Methyl-d-glucose is classified as a non-hazardous chemical, disposal is generally

straightforward. However, it is imperative to adhere to all local, state, and federal regulations,

as well as institutional guidelines.

Waste Characterization
Before disposal, confirm that the waste stream containing 3-O-Methyl-d-glucose has not been

mixed with any hazardous materials. If it has been mixed with hazardous substances, it must
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be treated as hazardous waste.

Non-Hazardous Waste Disposal
Solid Waste: Uncontaminated, solid 3-O-Methyl-d-glucose can typically be disposed of in

the regular laboratory trash, provided it is in a sealed container.

Aqueous Solutions: Depending on institutional and local wastewater regulations, dilute

aqueous solutions of 3-O-Methyl-d-glucose may be permissible for drain disposal. It is

crucial to verify this with your institution's Environmental Health and Safety (EHS)

department before proceeding. If drain disposal is not permitted, collect the aqueous waste

in a designated non-hazardous liquid waste container.

Always consult your institution's specific waste disposal guidelines. When in doubt, contact

your EHS department for clarification.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-O-Methyl-d-glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-
3-o-methyl-d-glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b087179?utm_src=pdf-body
https://www.benchchem.com/product/b087179?utm_src=pdf-body
https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-3-o-methyl-d-glucose
https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-3-o-methyl-d-glucose
https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-3-o-methyl-d-glucose
https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-3-o-methyl-d-glucose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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